Cas no 30044-51-0 (S-tert-Butylthio-L-cysteine)

• Product Name: S-tert-Butylthio-L-cysteine
• CAS No: 30044-51-0
• MF: C₇H₁₅NO₂S₂
• MW: 209.329499483109
• MDL: MFCD00002609
• CID: 313565
• PubChem ID: 24891874
• Update Time: 2025-04-19

S-tert-Butylthio-L-cysteine Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-[(1,1-dimethylethyl)dithio]-
• H-Cys(StBu)-OH
• H-L-Cys(StBu)-OH
• S-TERT-BUTYLMERCAPTO-L-CYSTEINE
• 3-(tert-Butyldithio)-L-alanine (S-(tert-Butylthio)-L-cysteine
• S-t-butylmercapto-L-cysteine
• S-T-BUTYLTHIO-L-CYSTEINE
• S-TERT-BUT-CYS.HCL
• S-tert-butylthio-L-cysteine
• 3-(tert-Butyldithio)-L-alanine
• S-(tert-Butylthio)-L-cysteine
• S-tbutylmercapto-l-cysteine
• H-Cys(S-tBu)
• 3-(tert-Butyldisulfanyl)alanine #
• NSC677546
• CS-0201588
• S-(tert-Butylthio)-L-cysteine hydrate, 98%
• SCHEMBL441462
• A820159
• (2R)-2-amino-3-(tert-butyldisulfanyl)propanoic acid
• DTXSID80952437
• AKOS015841451
• (R)-2-Amino-3-(tert-butyldisulfanyl)propanoic acid
• BS-25277
• HY-W141791
• S-(t-butylthio)-L-cysteine
• S-Thio-t-butyl-L-cysteine (H-L-Cys(StBu)-OH)
• MFCD00002609
• H-Cys(tBuS)-OH
• S-tert-Butylmercapto-L-cysteine, purum, >=95.0% (T)
• 3-(tert-Butyldisulfanyl)alanine
• L-Alanine, 3-[(1,1-dimethylethyl)dithio]-
• FD21327
• 30044-51-0
• (R)-2-Amino-3-(tert-butyldisulfanyl)propanoicacid
• S-tert-Butylthio-L-cysteine

• MDL： MFCD00002609
• Inchi： 1S/C7H15NO2S2/c1-7(2,3)12-11-4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-/m0/s1
• InChI Key： TWMBHZTWEDJDRC-YFKPBYRVSA-N
• SMILES： S(C(C)(C)C)SC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 209.05400
• Monoisotopic Mass: 209.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.225
• Melting Point: 177 °C (dec.)(lit.)
• PSA: 113.92000
• LogP: 2.27850

S-tert-Butylthio-L-cysteine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives